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Introduction

Phosphate buffers are integral to a vast array of biochemical and molecular biology

applications due to their excellent buffering capacity within the physiological pH range.[1][2]

The effectiveness of a phosphate buffer system stems from the equilibrium between the

dihydrogen phosphate ion (H₂PO₄⁻) and the hydrogen phosphate ion (HPO₄²⁻), which act as a

conjugate acid-base pair.[1] This system is particularly effective at maintaining a stable pH near

its second dissociation constant (pKa₂), which is approximately 7.21.[3][4] This application note

provides a detailed protocol for the preparation of a phosphate buffer of a specific molarity and

pH by calculating the required amount of disodium hydrogen phosphate heptahydrate

(Na₂HPO₄·7H₂O) and its corresponding conjugate acid.

Core Principles: The Henderson-Hasselbalch Equation

The Henderson-Hasselbalch equation is the cornerstone of buffer preparation, relating pH,

pKa, and the ratio of the molar concentrations of the conjugate base ([A⁻]) to the weak acid

([HA]). For the phosphate buffer system, the equation is:
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pH = pKa₂ + log₁₀([HPO₄²⁻] / [H₂PO₄⁻])[3]

By rearranging this equation, the required ratio of the conjugate base (disodium hydrogen

phosphate) to the weak acid (monosodium hydrogen phosphate) can be determined to achieve

a desired buffer pH.

Experimental Protocol: Preparation of a 0.1 M
Phosphate Buffer, pH 7.4
This protocol outlines the steps to prepare 1 liter of a 0.1 M phosphate buffer at a pH of 7.4

using disodium hydrogen phosphate heptahydrate and monosodium dihydrogen phosphate

monohydrate.

Materials and Reagents:

Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O)

Monosodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O)

Distilled or deionized water

pH meter

Magnetic stirrer and stir bar

Volumetric flasks (1 L)

Beakers

Graduated cylinders

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions for pH adjustment (0.1 M)

Procedure:

Determine the required ratio of conjugate base to acid:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chem.fsu.edu/chemlab/Mastering/PhosphateBuffers.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using the Henderson-Hasselbalch equation with the target pH of 7.4 and a pKa₂ of 7.21:

7.4 = 7.21 + log₁₀([HPO₄²⁻] / [H₂PO₄⁻]) 0.19 = log₁₀([HPO₄²⁻] / [H₂PO₄⁻]) Ratio = 10⁰.¹⁹ ≈

1.55

Therefore, the molar ratio of [HPO₄²⁻] to [H₂PO₄⁻] is 1.55.

Calculate the molar amounts of each component:

For a 0.1 M buffer, the sum of the concentrations of the acid and conjugate base is 0.1 M:

[HPO₄²⁻] + [H₂PO₄⁻] = 0.1 M

Using the calculated ratio: [HPO₄²⁻] = 1.55 * [H₂PO₄⁻]

Substituting the second equation into the first: 1.55 * [H₂PO₄⁻] + [H₂PO₄⁻] = 0.1 M 2.55 *

[H₂PO₄⁻] = 0.1 M [H₂PO₄⁻] ≈ 0.0392 M

And therefore: [HPO₄²⁻] ≈ 0.0608 M

Calculate the mass of each phosphate salt required for 1 L of buffer:

Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O):

Molecular Weight: 268.07 g/mol [5][6]

Mass = 0.0608 mol/L * 268.07 g/mol * 1 L ≈ 16.29 g

Monosodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O):

Molecular Weight: 137.99 g/mol

Mass = 0.0392 mol/L * 137.99 g/mol * 1 L ≈ 5.41 g

Prepare the buffer solution:

Add approximately 800 mL of distilled water to a 1 L beaker.

Weigh out 16.29 g of disodium hydrogen phosphate heptahydrate and add it to the beaker.
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Weigh out 5.41 g of monosodium dihydrogen phosphate monohydrate and add it to the

same beaker.

Place the beaker on a magnetic stirrer and stir until both salts are completely dissolved.

Calibrate the pH meter according to the manufacturer's instructions.

Measure the pH of the buffer solution.

If necessary, adjust the pH to 7.4 using small additions of 0.1 M HCl to lower the pH or 0.1

M NaOH to raise the pH.

Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

Add distilled water to bring the final volume to the 1 L mark.

Mix the solution thoroughly by inverting the flask several times.

Data Presentation
Parameter Value Reference

Target Buffer Molarity 0.1 M -

Target Buffer pH 7.4 -

pKa₂ of Phosphoric Acid 7.21 [3][4]

Molecular Weight of

Na₂HPO₄·7H₂O
268.07 g/mol [5][6]

Molecular Weight of

NaH₂PO₄·H₂O
137.99 g/mol -

Calculated [HPO₄²⁻] 0.0608 M -

Calculated [H₂PO₄⁻] 0.0392 M -

Mass of Na₂HPO₄·7H₂O for 1

L
16.29 g -

Mass of NaH₂PO₄·H₂O for 1 L 5.41 g -
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Caption: Experimental workflow for phosphate buffer preparation.
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Caption: Chemical equilibrium of the phosphate buffer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://fiveable.me/key-terms/intro-chem/phosphate-buffer
https://info.gbiosciences.com/blog/bid/186352/preparing-phosphate-buffers-how-to-do-it-right
https://www.chem.fsu.edu/chemlab/Mastering/PhosphateBuffers.htm
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DOcpvqJDN740&q=EgQtIRBiGMXlpMoGIjC2xr3NLPgO4UGPe98bJ0YRCvK2WRgPECAGug7GcOVumHNKP3CkFw8UrixD3rOqICgyAnJSWgFD
https://www.laboratorynotes.com/sodium-phosphate-dibasic-heptahydrate-na2hpo4-7h2o-molecular-weight-calculation/
https://www.sigmaaldrich.com/HK/zh/substance/sodiumphosphatedibasicheptahydrate268077782856
https://www.benchchem.com/product/b8021125/docs#application-note-precise-preparation-of-a-phosphate-buffer-using-disodium-hydrogen-phosphate-heptahydrate
https://www.benchchem.com/product/b8021125/docs#application-note-precise-preparation-of-a-phosphate-buffer-using-disodium-hydrogen-phosphate-heptahydrate
https://www.benchchem.com/product/b8021125/docs#application-note-precise-preparation-of-a-phosphate-buffer-using-disodium-hydrogen-phosphate-heptahydrate
https://www.benchchem.com/product/b8021125/docs#application-note-precise-preparation-of-a-phosphate-buffer-using-disodium-hydrogen-phosphate-heptahydrate
https://www.benchchem.com/product/b8021125/docs#application-note-precise-preparation-of-a-phosphate-buffer-using-disodium-hydrogen-phosphate-heptahydrate
https://www.benchchem.com/product/b8021125?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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